Cas no 88759-07-3 (Dodecanamide, N-2-propynyl-N-(2-propynyloxy)-)

88759-07-3 structure
Product name:Dodecanamide, N-2-propynyl-N-(2-propynyloxy)-
Dodecanamide, N-2-propynyl-N-(2-propynyloxy)- Chemical and Physical Properties
Names and Identifiers
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- Dodecanamide, N-2-propynyl-N-(2-propynyloxy)-
- N-prop-2-ynoxy-N-prop-2-ynyldodecanamide
- 88759-07-3
- SCHEMBL11103232
- DTXSID80534974
- N-(Prop-2-yn-1-yl)-N-[(prop-2-yn-1-yl)oxy]dodecanamide
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- Inchi: InChI=1S/C18H29NO2/c1-4-7-8-9-10-11-12-13-14-15-18(20)19(16-5-2)21-17-6-3/h2-3H,4,7-17H2,1H3
- InChI Key: IUHXEYDNUIAQAP-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCC(=O)N(CC#C)OCC#C
Computed Properties
- Exact Mass: 291.219829168g/mol
- Monoisotopic Mass: 291.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 5.2
Dodecanamide, N-2-propynyl-N-(2-propynyloxy)- Related Literature
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Hannah F. Gaiser,Ana Kuzmanoski,Claus Feldmann RSC Adv., 2019,9, 10195-10200
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